Cas no 64559-06-4 (3-Methoxybenzenecarbothioamide)

3-Methoxybenzenecarbothioamide Properties

Names and Identifiers

• Benzenecarbothioamide,3-methoxy-
• 3-Methoxythiobenzamide
• 3-methoxyBenzenecarbothioamide
• 3-methoxybenzothioamide
• 3-Methoxythiobenzamid
• PD021360
• 3-Methoxybenzenecarbothioamide #
• 3-METHOXYBENZENE-1-CARBOTHIOAMIDE
• 64559-06-4
• SCHEMBL2888543
• 3-methoxythio Benzamide
• DTXSID80366191
• CS-0212978
• MFCD04627361
• A834810
• AKOS000203397
• CHEMBL456569
• 3-Methoxythiobenzamide, 97%
• EN300-07292
• Z56950570
• 3-methoxy-thiobenzamide
• FT-0692206
• AB20844
• AS-44304
• A10493
• DB-073512
• STL220442
• +Expand

• MDL： MFCD04627361
• InChIKey： LQSZSWBMLMGWPC-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9NOS/c1-10-7-4-2-3-6(5-7)8(9)11/h2-5H,1H3,(H2,9,11)
• SMILES： COC1=CC=CC(C(N)=S)=C1

Computed Properties

• Exact Mass: 167.04000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 167.04048508g/mol
• Heavy Atom Count: 11
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• LogP: 2.02970
• PSA: 67.34000
• Melting Point: 98-102 °C

3-Methoxybenzenecarbothioamide Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H317-H319
• Warning Statement： P280-P305+P351+P338
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36-43
• Signal Word：Warning

3-Methoxybenzenecarbothioamide Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%